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Compound of Interest

Compound Name: 3-Ethoxyacrylic acid

Cat. No.: B1310210

For researchers, scientists, and drug development professionals, 3-Ethoxyacrylic acid (CAS
No. 6192-01-4) serves as a versatile building block in the synthesis of a variety of bioactive
molecules, particularly in the development of antiviral and anticancer therapeutics. Its utility lies
in its bifunctional nature, possessing both a carboxylic acid and a vinyl ether moiety, which
allows for diverse chemical modifications. This technical guide provides an overview of
commercial suppliers, key chemical properties, and its application in the synthesis of
nucleoside analogs and as a precursor to P2Y receptor ligands.

Commercial Avalilability

Several chemical suppliers offer 3-Ethoxyacrylic acid for research purposes. The purity and
available quantities may vary, and it is crucial to consult the supplier's certificate of analysis for
specific batch details.
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Physicochemical Properties

A summary of the key physical and chemical properties of 3-Ethoxyacrylic acid is provided

below.
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Property Value Source
CAS Number 6192-01-4 [1][21[3]
Molecular Formula CsHsOs [11[2][3]
Molecular Weight 116.12 g/mol [11[3]
Form Solid
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Safety Information

3-Ethoxyacrylic acid is classified with the GHSO07 pictogram, indicating that it can be harmful.
[1] It is associated with the hazard statement H319, causing serious eye irritation.[1]
Precautionary measures include washing skin thoroughly after handling and wearing protective
gloves, clothing, eye, and face protection.[1][5] In case of eye contact, it is advised to rinse
cautiously with water for several minutes, removing contact lenses if present and easy to do,
and continuing to rinse.[1][5]

Application in Synthesis

3-Ethoxyacrylic acid is a valuable intermediate in organic synthesis, particularly for the
creation of heterocyclic compounds, which are core structures in many pharmaceuticals.[2]

Synthesis of Nucleoside Analogs

Nucleoside analogs are a cornerstone of antiviral therapy. 3-Ethoxyacrylic acid can serve as
a precursor for the synthesis of the pyrimidine ring, a key component of certain nucleosides.
The following experimental workflow outlines a general approach to synthesizing a substituted
pyrimidine from 3-Ethoxyacrylic acid, which can then be further elaborated into a nucleoside
analog.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/cds016341
https://www.benchchem.com/product/b1310210
https://www.usbio.net/biochemicals/425452/3Ethoxyacrylic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/cds016341
https://www.benchchem.com/product/b1310210
https://www.usbio.net/biochemicals/425452/3Ethoxyacrylic-acid
https://www.sigmaaldrich.com/US/en/product/aldrich/cds016341
https://www.usbio.net/biochemicals/425452/3Ethoxyacrylic-acid
https://www.benchchem.com/product/b1310210
https://www.benchchem.com/product/b1310210?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/cds016341
https://www.sigmaaldrich.com/US/en/product/aldrich/cds016341
https://www.sigmaaldrich.com/US/en/product/aldrich/cds016341
https://www.fishersci.com/store/msds?partNumber=RH00924DE&productDescription=3-ETHOXYACRYLIC+ACID+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/cds016341
https://www.fishersci.com/store/msds?partNumber=RH00924DE&productDescription=3-ETHOXYACRYLIC+ACID+5GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1310210?utm_src=pdf-body
https://www.benchchem.com/product/b1310210
https://www.benchchem.com/product/b1310210?utm_src=pdf-body
https://www.benchchem.com/product/b1310210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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